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Compound of Interest

Compound Name: 7-O-Acetylneocaesalpin N

Cat. No.: B1150827

An In-Depth Technical Guide on 7-O-
Acetylneocaesalpin N

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-O-Acetylneocaesalpin N is a naturally occurring diterpenoid compound isolated from plants
of the Caesalpinia genus. This technical guide provides a comprehensive overview of its
chemical structure and known properties based on available data. While specific experimental
and biological data for 7-O-Acetylneocaesalpin N is limited in publicly accessible literature,
this document summarizes its chemical identity and discusses the well-documented biological
activities of related compounds from the same genus, suggesting potential areas for future
research.

Chemical Structure and Properties

7-O-Acetylneocaesalpin N is classified as a diterpenoid, a class of organic compounds
composed of four isoprene units. Its systematic IUPAC name is
(1S,4aR,6S,6aR,7S,10aR,11aS,11bS)-1,6-
Bis(acetyloxy)-1,2,3,4,4a,5,6,6a,7,9,10a,11,11a,11b-tetradecahydro-4a,10a-dihydroxy-4,4,11b-
trimethyl-9-oxophenanthro[3,2-b]furan-7-carboxylic acid methyl ester.
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Chemical and Physical Data

A summary of the key chemical identifiers for 7-O-Acetylneocaesalpin N is presented in the
table below. At present, experimental data regarding its physical properties such as melting
point, boiling point, and solubility are not readily available in published literature.

Property Value Source
CAS Number 1309079-08-0

Molecular Formula C25H34010

Molecular Weight 494.53 g/mol

(1S,4aR,6S,6aR,7S,10aR,11a
S,11bS)-1,6-
Bis(acetyloxy)-1,2,3,4,4a,5,6,6
a,7,9,10a,11,11a,11b-

IUPAC Name
tetradecahydro-4a,10a-
dihydroxy-4,4,11b-trimethyl-9-
oxophenanthro[3,2-b]furan-7-
carboxylic acid methyl ester
Chemical Class Diterpenoid

Spectral Data

Detailed experimental spectral data (*H-NMR, 3C-NMR, IR, Mass Spectrometry) for 7-O-
Acetylneocaesalpin N are not available in the currently indexed scientific literature. The
elucidation of its structure would have relied on these techniques, but the specific data sets
have not been publicly disseminated.

Biological Activity and Potential Therapeutic
Applications

While direct experimental studies on the biological activity of 7-O-Acetylneocaesalpin N are
scarce, the genus Caesalpinia is a rich source of bioactive compounds with well-documented
pharmacological properties. Numerous studies on extracts and other isolated diterpenoids from
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Caesalpinia species have demonstrated significant anti-inflammatory and antioxidant activities.
This suggests that 7-O-Acetylneocaesalpin N may possess similar properties, making it a
candidate for further investigation in these areas.

Potential Anti-inflammatory and Antioxidant
Mechanisms

The diagram below illustrates a generalized workflow for investigating the potential anti-
inflammatory and antioxidant properties of a natural product like 7-O-Acetylneocaesalpin N,
based on common methodologies used for similar compounds.
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General Workflow for Bioactivity Screening

Compound Isolation and Characterization

Isolation from Caesalpinia sp.

:

Structure Elucidation
(NMR, MS, etc.)

:

Purity Assessment (HPLC)

In Vitro Bioassays

Cytotoxicity Assays
(MTT, LDH)

Y

Antioxidant Assays
(DPPH, ABTS, FRAP)

Anti-inflammatory Assays
—| (LPS-stimulated macrophages,
NO, cytokine measurement)

Mechanism of Action Studies

Signaling Pathway Analysis Gene Expression Analysis
(e.g., NF-kB, MAPKSs) (RT-gPCR)

Click to download full resolution via product page

Caption: Generalized workflow for natural product bioactivity screening.
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Experimental Protocols

Due to the absence of specific published studies on 7-O-Acetylneocaesalpin N, detailed
experimental protocols for this compound cannot be provided. However, researchers interested
in studying this molecule can refer to established protocols for the investigation of other natural
diterpenoids. Methodologies would typically include:

« Isolation: Chromatographic techniques such as column chromatography and high-
performance liquid chromatography (HPLC) for purification from Caesalpinia extracts.

 Structural Elucidation: 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.

» Anti-inflammatory Assays: Measurement of nitric oxide (NO) production in lipopolysaccharide
(LPS)-stimulated RAW 264.7 macrophages, and quantification of pro-inflammatory cytokines
(e.g., TNF-a, IL-6, IL-13) using ELISA or RT-gPCR.

o Antioxidant Assays: Evaluation of free radical scavenging activity using DPPH (2,2-diphenyl-
1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), or ferric
reducing antioxidant power (FRAP) assays.

Conclusion and Future Directions

7-O-Acetylneocaesalpin N is a structurally defined diterpenoid from the Caesalpinia genus.
While its chemical identity is established, its biological properties remain largely unexplored.
The known anti-inflammatory and antioxidant activities of related compounds highlight the
potential of 7-O-Acetylneocaesalpin N as a subject for future pharmacological research.
Further studies are warranted to isolate or synthesize this compound in sufficient quantities for
comprehensive biological screening and to elucidate its potential mechanisms of action and
therapeutic applications. The lack of available data underscores an opportunity for novel
research in the field of natural product drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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